Cas no 1261569-41-8 (2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile)

• Product name: 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile
• CAS No: 1261569-41-8
• MF: C₁₄H₄F₈N₂
• MW: 352.182190895081
• CID: 4913322

2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

• Inchi： 1S/C14H4F8N2/c15-8-7(9(16)11(18)12(19)10(8)17)13-5(1-2-23)3-6(4-24-13)14(20,21)22/h3-4H,1H2
• InChI Key： QQDJHSRGCNLFDB-UHFFFAOYSA-N
• SMILES： FC1C(=C(C(=C(C=1C1C(CC#N)=CC(C(F)(F)F)=CN=1)F)F)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 473
• XLogP3: 3.6
• Topological Polar Surface Area: 36.7

Additional information on 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile

Comprehensive Overview of 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261569-41-8)

The compound 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261569-41-8) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in the fields of pharmaceuticals, agrochemicals, and advanced materials. Its unique molecular structure, characterized by the presence of perfluorophenyl and trifluoromethyl groups, imparts exceptional chemical stability and reactivity, making it a valuable intermediate in synthetic chemistry. Researchers and industry professionals are increasingly exploring its potential applications, particularly in the development of novel heterocyclic compounds and fluorinated building blocks.

One of the most compelling aspects of 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is its role in the synthesis of bioactive molecules. The incorporation of fluorine atoms into organic compounds often enhances their metabolic stability, lipophilicity, and binding affinity, which are critical factors in drug design. This compound serves as a key precursor for the development of targeted therapeutics, including kinase inhibitors and antiviral agents. Recent studies have highlighted its utility in the construction of fluorinated pyridine scaffolds, which are increasingly prevalent in FDA-approved drugs.

In addition to pharmaceutical applications, 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile is also gaining traction in the agrochemical sector. The perfluorophenyl moiety contributes to the compound's resistance to degradation, making it an attractive candidate for the formulation of crop protection agents. Its ability to act as a synthon for complex molecules allows for the creation of pesticides and herbicides with improved efficacy and environmental profiles. This aligns with the growing demand for sustainable agrochemicals that minimize ecological impact while maintaining high performance.

The compound's versatility extends to the realm of advanced materials. Fluorinated pyridines, such as 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile, are integral to the development of high-performance polymers and electronic materials. Their inherent thermal and chemical stability makes them suitable for use in organic electronics, including OLEDs and photovoltaic devices. As the demand for energy-efficient technologies rises, the importance of fluorinated intermediates like this one cannot be overstated.

From a synthetic perspective, the preparation of 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile involves sophisticated fluorination techniques and catalytic processes. Modern methodologies, such as transition-metal-catalyzed cross-coupling and nucleophilic aromatic substitution, have been employed to achieve high yields and purity. These advancements underscore the compound's relevance in contemporary organic synthesis and its potential to drive innovation in chemical manufacturing.

Environmental and regulatory considerations are also paramount when discussing 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile. While fluorinated compounds offer numerous benefits, their persistence in the environment has raised concerns. Researchers are actively investigating green chemistry approaches to mitigate these issues, such as developing biodegradable fluorinated compounds and optimizing synthetic routes to reduce waste. These efforts align with global initiatives to promote sustainable chemistry and responsible innovation.

In conclusion, 2-(Perfluorophenyl)-5-(trifluoromethyl)pyridine-3-acetonitrile (CAS No. 1261569-41-8) represents a cornerstone in the field of fluorinated chemistry. Its multifaceted applications in pharmaceuticals, agrochemicals, and materials science highlight its significance as a versatile intermediate. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in modern science and industry. For those seeking high-purity fluorinated compounds or exploring innovative synthetic routes, this molecule offers a wealth of opportunities for discovery and advancement.